Cas no 1825388-37-1 (4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile)

4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile is a synthetic organic compound featuring a quinoxaline core fused with a pyridinecarbonitrile moiety. Its structural complexity and functional groups make it a valuable intermediate in pharmaceutical and agrochemical research. The presence of a chloro substituent enhances its reactivity, while the cyclopropyl group contributes to steric and electronic modulation. This compound is particularly useful in the development of heterocyclic derivatives for bioactive applications, owing to its potential as a scaffold for kinase inhibitors or other therapeutic agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows.

4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile structure

1825388-37-1 structure

Product Name:4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile

CAS No:1825388-37-1

MF:C₁₈H₁₅ClN₄O

MW:338.790902376175

CID:5406090

PubChem ID:121524930

Update Time:2025-11-07

4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile
- Inchi： 1S/C18H15ClN4O/c19-13-1-4-16-17(10-13)23(8-7-22(16)15-2-3-15)18(24)12-5-6-21-14(9-12)11-20/h1,4-6,9-10,15H,2-3,7-8H2
- InChI Key： VOOPJROIMUKZMA-UHFFFAOYSA-N
- SMILES： C1(C#N)=NC=CC(C(N2C3=C(C=CC(Cl)=C3)N(C3CC3)CC2)=O)=C1

Experimental Properties

Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 584.5±50.0 °C(Predicted)
pka: 5.39±0.20(Predicted)

4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26609179-0.05g	4-(7-chloro-4-cyclopropyl-1,2,3,4-tetrahydroquinoxaline-1-carbonyl)pyridine-2-carbonitrile	1825388-37-1	95.0%	0.05g	$212.0	2025-03-20

4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Additional information on 4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile

4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile: A Comprehensive Overview

4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile, identified by the CAS number 1825388-37-1, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a quinoxaline ring system, a pyridine moiety, and a cyclopropyl group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The quinoxaline core of this compound is a key structural feature that contributes to its unique properties. Quinoxalines are known for their stability and ability to form hydrogen bonds, which are critical in many biological interactions. The substitution pattern of this molecule further enhances its functionality. The 7-chloro group introduces electron-withdrawing effects, while the 4-cyclopropyl group adds steric bulk and potential for additional chemical reactivity. These features make the compound versatile in terms of chemical modification and functionalization.

Recent studies have highlighted the potential of this compound as a lead molecule in drug development. Researchers have explored its ability to inhibit specific enzymes and receptors, which are implicated in various diseases such as cancer and neurodegenerative disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against tyrosine kinases, which are key players in cancer cell proliferation.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technology. A team of chemists at the University of California reported that when this compound is used as a ligand in palladium-catalyzed cross-coupling reactions, it significantly enhances reaction efficiency and selectivity.

The synthesis of 4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the quinoxaline ring through condensation reactions, followed by functionalization with the pyridine moiety and the introduction of the chloro and cyclopropyl groups. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve yield.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it has low acute toxicity and does not pose significant risks to aquatic life under standard conditions. However, further research is needed to assess its long-term environmental impact and potential for bioaccumulation.

In conclusion, 4-[(7-Chloro-4-cyclopropyl-3,4-dihydro-1(2H)-quinoxalinyl)carbonyl]-2-pyridinecarbonitrile (CAS No. 1825388-37-1) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in medicine and materials science.